Cas no 1223598-58-0 (1-Phenyl-4-(1H-pyrazol-4-yl)-1H-pyrazole)
1-Phenyl-4-(1H-pyrazol-4-yl)-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 1-phenyl-4-(1H-pyrazol-4-yl)-1H-pyrazole
- 1-phenyl-4-(1H-pyrazol-4-yl)pyrazole
- 1-Phenyl-4-(1H-pyrazol-4-yl)-1H-pyrazole
-
- MDL: MFCD14705553
- Inchi: 1S/C12H10N4/c1-2-4-12(5-3-1)16-9-11(8-15-16)10-6-13-14-7-10/h1-9H,(H,13,14)
- InChI Key: OCSPSWTXSMEULF-UHFFFAOYSA-N
- SMILES: N1(C2C=CC=CC=2)C=C(C=N1)C1C=NNC=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 227
- XLogP3: 1.8
- Topological Polar Surface Area: 46.5
1-Phenyl-4-(1H-pyrazol-4-yl)-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P321408-10mg |
1-Phenyl-4-(1H-pyrazol-4-yl)-1H-pyrazole |
1223598-58-0 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P321408-50mg |
1-Phenyl-4-(1H-pyrazol-4-yl)-1H-pyrazole |
1223598-58-0 | 50mg |
$ 185.00 | 2022-06-03 | ||
| TRC | P321408-100mg |
1-Phenyl-4-(1H-pyrazol-4-yl)-1H-pyrazole |
1223598-58-0 | 100mg |
$ 295.00 | 2022-06-03 | ||
| Enamine | EN300-25348-0.05g |
1-phenyl-4-(1H-pyrazol-4-yl)-1H-pyrazole |
1223598-58-0 | 95% | 0.05g |
$174.0 | 2024-06-19 | |
| Enamine | EN300-25348-0.1g |
1-phenyl-4-(1H-pyrazol-4-yl)-1H-pyrazole |
1223598-58-0 | 95% | 0.1g |
$257.0 | 2024-06-19 | |
| Enamine | EN300-25348-0.25g |
1-phenyl-4-(1H-pyrazol-4-yl)-1H-pyrazole |
1223598-58-0 | 95% | 0.25g |
$367.0 | 2024-06-19 | |
| Enamine | EN300-25348-0.5g |
1-phenyl-4-(1H-pyrazol-4-yl)-1H-pyrazole |
1223598-58-0 | 95% | 0.5g |
$579.0 | 2024-06-19 | |
| Enamine | EN300-25348-1.0g |
1-phenyl-4-(1H-pyrazol-4-yl)-1H-pyrazole |
1223598-58-0 | 95% | 1.0g |
$743.0 | 2024-06-19 | |
| Enamine | EN300-25348-2.5g |
1-phenyl-4-(1H-pyrazol-4-yl)-1H-pyrazole |
1223598-58-0 | 95% | 2.5g |
$1454.0 | 2024-06-19 | |
| Enamine | EN300-25348-5.0g |
1-phenyl-4-(1H-pyrazol-4-yl)-1H-pyrazole |
1223598-58-0 | 95% | 5.0g |
$2152.0 | 2024-06-19 |
1-Phenyl-4-(1H-pyrazol-4-yl)-1H-pyrazole Related Literature
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
Additional information on 1-Phenyl-4-(1H-pyrazol-4-yl)-1H-pyrazole
Introduction to 1-Phenyl-4-(1H-pyrazol-4-yl)-1H-pyrazole (CAS No: 1223598-58-0)
1-Phenyl-4-(1H-pyrazol-4-yl)-1H-pyrazole, identified by the CAS number 1223598-58-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of both phenyl and pyrazole moieties in its molecular framework suggests potential interactions with biological targets, making it a promising candidate for further exploration in drug discovery.
The structural composition of 1-Phenyl-4-(1H-pyrazol-4-yl)-1H-pyrazole consists of a central pyrazole ring substituted with a phenyl group at the 1-position and another pyrazole ring at the 4-position. This dual substitution pattern enhances its complexity and may contribute to diverse pharmacological effects. The compound's molecular formula is C12H10N4, reflecting its nitrogen-rich structure, which is typical for many bioactive molecules.
In recent years, there has been growing interest in pyrazole derivatives due to their versatile biological properties. These compounds have been investigated for their potential applications in treating various diseases, including inflammation, cancer, and infectious disorders. The unique structural features of 1-Phenyl-4-(1H-pyrazol-4-yl)-1H-pyrazole make it an intriguing subject for medicinal chemists seeking to develop novel therapeutic agents.
One of the most compelling aspects of this compound is its potential to interact with multiple biological targets. The phenyl group can engage in hydrophobic interactions, while the pyrazole rings can participate in hydrogen bonding and other non-covalent interactions. These properties are crucial for designing molecules that can effectively bind to and modulate the activity of biological receptors.
Recent studies have demonstrated that pyrazole derivatives can exhibit significant anti-inflammatory, anti-cancer, and antimicrobial activities. For instance, some pyrazole-based compounds have shown promise in inhibiting enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory pathways. Additionally, certain pyrazole derivatives have been found to induce apoptosis in cancer cells by targeting specific signaling pathways.
The synthesis of 1-Phenyl-4-(1H-pyrazol-4-yl)-1H-pyrazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors, followed by functional group transformations to introduce the desired substituents. Advanced techniques such as palladium-catalyzed cross-coupling reactions may be employed to achieve the desired connectivity between the phenyl and pyrazole moieties.
In terms of pharmacokinetic properties, 1-Phenyl-4-(1H-pyrazol-4-yl)-1H-pyrazole may exhibit varying levels of solubility, stability, and bioavailability depending on its formulation. These properties are critical for determining its suitability for therapeutic applications. Researchers often use computational modeling and experimental techniques to predict and optimize these pharmacokinetic parameters.
The potential therapeutic applications of 1-Phenyl-4-(1H-pyrazol-4-yl)-1H-pyrazole are broad and multifaceted. Given its structural similarity to known bioactive compounds, it may serve as a scaffold for designing new drugs with improved efficacy and reduced side effects. Additionally, its ability to interact with multiple targets suggests that it could be developed into a polypharmacological agent capable of addressing complex diseases.
As research in this field continues to advance, 1-Phenyl-4-(1H-pyrazol-4-yl)-1H-pyrazole is likely to play a significant role in the development of novel therapeutic strategies. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential in unlocking its full potential. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, researchers can accelerate the discovery process and bring new treatments to patients more quickly.
The future of 1-Phenyl-4-(1H-pyrazol-4-yl)-1H-pyrazole lies in its ability to bridge the gap between basic research and clinical application. As more data becomes available on its biological activities and pharmacokinetic properties, it will become increasingly clear how this compound can contribute to addressing unmet medical needs. The journey from laboratory discovery to market-ready drug is long and challenging, but compounds like 1223598-58-0 offer hope that innovative solutions are within reach.
1223598-58-0 (1-Phenyl-4-(1H-pyrazol-4-yl)-1H-pyrazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)